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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764 Get Quote

An In-depth Technical Guide to the Safe Handling of Acid Red 119

This guide provides comprehensive safety data and handling precautions for Acid Red 119,

tailored for researchers, scientists, and drug development professionals. The information is

compiled from various Safety Data Sheets (SDS) to ensure a thorough overview of safe

laboratory practices.

Chemical and Physical Properties
Acid Red 119 is a red, odorless powder. It is a double azo dye used in the textile, leather, and

paper industries for coloration.[1][2][3] Its key physical and chemical properties are summarized

below.
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Property Value Reference

Synonyms
C.I. Acid Red 119, Acid Red V,

Weak Acid Red Brown V
[1][4]

CAS Number 12220-20-1, 70210-06-9 [1][5]

Molecular Formula C₃₁H₂₅N₅Na₂O₆S₂ [1][5]

Molecular Weight 637.67 g/mol [1][5]

Appearance Red Powder [2][5]

Odor Odorless [5]

Melting Point >320°C [6]

Solubility Soluble in water [2]

pH 7.5 [5]

Hazard Identification and Classification
Acid Red 119 is classified as a hazardous substance. The primary hazards are related to

irritation of the skin, eyes, and respiratory system.[6]

GHS Hazard Statements:

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6]

Potential Health Effects:

Inhalation: May cause irritation to the respiratory tract.[5]

Eye Contact: Causes serious eye irritation, which may result in redness, pain, or severe eye

damage.[6]
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Skin Contact: Causes skin irritation, which may be characterized by itching, scaling,

reddening, or blistering.[6]

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with symptoms like

nausea, vomiting, and diarrhea.[5]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is crucial to minimize exposure and

ensure laboratory safety.

Engineering Controls
Work should be conducted in a well-ventilated area.[6]

Use a local exhaust ventilation system or a chemical fume hood to control airborne dust

levels.[5]

An eyewash station and a safety shower must be readily accessible in the work area.[5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is mandatory when handling Acid Red 119.

Personal Protective Equipment (PPE) for Acid Red 119

Body Protection
Wear appropriate protective clothing to minimize skin contact.

Hand Protection
Wear chemical-resistant gloves (e.g., rubber gloves).

Eye/Face Protection
Wear chemical safety goggles or a face shield.

Respiratory Protection
If dust is generated, wear an approved respirator.

Handling

Required for all handling procedures Required for all handling procedures Required for all handling procedures Required for all handling procedures

Click to download full resolution via product page

Caption: PPE selection guide for handling Acid Red 119.
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Handling Procedures
Avoid contact with skin, eyes, and clothing.[6]

Minimize dust generation and accumulation.[5]

Wash hands thoroughly after handling the substance and before breaks.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Use non-sparking tools and take precautionary measures against static discharge if working

with large quantities of powder.[8]

Storage Conditions
Store in a cool, dry, well-ventilated area away from incompatible substances.[6]

Keep containers tightly closed when not in use.[5][9]

Protect from direct sunlight and heat sources.[9]

Store away from strong oxidizing agents.[5]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are critical in the event of exposure.
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Routes of Exposure & Immediate Actions

Exposure Occurs

Inhalation:
Move to fresh air. If not breathing, give artificial respiration.

Skin Contact:
Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing.

Eye Contact:
Immediately flush eyes with running water for at least 15 minutes, holding eyelids open.

Ingestion:
Do NOT induce vomiting. Rinse mouth with water. Give 2-4 cupfuls of milk or water.

Seek Immediate Medical Attention
Show the Safety Data Sheet to the physician.

Click to download full resolution via product page

Caption: Workflow for emergency first-aid procedures.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

Skin Contact: Immediately flush the affected area with large amounts of running water for at

least 15 minutes while removing contaminated clothing and shoes.[6] Get medical aid if

irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5][6]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[5]

Accidental Release and Disposal
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Spill Cleanup Protocol
Evacuate: Keep unprotected personnel away from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Avoid generating dust.[5][6]

Clean-up: Vacuum or sweep up the material using a method that does not disperse dust into

the air. Place the collected material into a suitable, labeled container for disposal.[5][6]

Decontaminate: Clean the spill area thoroughly.

PPE: Use proper personal protective equipment as outlined in Section 3.2 during cleanup.[5]
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Spill Occurs

Wear Appropriate PPE

Contain the Spill
Prevent spreading and dust generation

Clean Up Spill
Vacuum or sweep material

Place in Labeled Disposal Container

Decontaminate Spill Area

Spill Secured

Click to download full resolution via product page

Caption: General workflow for spill cleanup.

Waste Disposal
Disposal must be in accordance with local, state, and federal regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[6]
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Entrust disposal to a licensed waste disposal company.

Toxicological and Ecological Information
Toxicological Data
Quantitative data on acute toxicity (LD50/LC50) for Acid Red 119 is largely unavailable in the

provided safety data sheets.[5][6] It is not listed as a carcinogen by IARC, NTP, or OSHA.[6]

However, mutagenicity data has been reported.[5] Symptoms of overexposure can include

irritation to the skin, eyes, and respiratory system, and may lead to serious illness.[6]

Ecological Data
There is no specific data available regarding the ecotoxicity, persistence, degradability, or

bioaccumulative potential of Acid Red 119.[6] It is advised to prevent the product from entering

drains, waterways, or soil to avoid environmental contamination.[6][8]

Stability and Reactivity
Parameter Description Reference

Reactivity Not available. [6]

Chemical Stability

Stable under recommended

storage and handling

conditions.

[5][8]

Possibility of Hazardous

Reactions

No known hazardous

reactions.
[8]

Conditions to Avoid
Dust generation, excess heat,

sources of ignition.
[5][6]

Incompatible Materials
Strong oxidizing agents, strong

reducing agents.
[5][8]

Hazardous Decomposition

Products

Carbon oxides, Nitrogen

oxides (NOx), Sulfur oxides.
[5][6]

This guide is intended for informational purposes for a professional audience and should be

used in conjunction with a complete Safety Data Sheet provided by the supplier. Always
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perform a risk assessment before undertaking any new procedures involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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